4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-4-ethoxyphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C15H12ClNO5/c1-2-22-10-4-6-11(13(16)8-10)9-3-5-12(15(18)19)14(7-9)17(20)21/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: YAZOCWUTYDUREM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])Cl
• Molecular Formula: C15H12ClNO5
• DSSTOX Substance ID: DTXSID80691697
• Molecular Weight: 321.71 g/mol
• CAS RN: 1261936-38-2

Description

4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid (4-CEPN) is a phenolic acid derivative that is used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.

Scientific Research Applications

4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% has been studied for its potential use in a variety of scientific research applications, including drug development, toxicology, and biochemistry. It has been used to study the effects of nitrobenzene derivatives on the activity of enzymes, as well as to study the effects of nitrobenzene derivatives on cell signaling pathways. It has also been used to study the effects of nitrobenzene derivatives on the expression of genes.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% is not yet fully understood. However, it is believed that 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other chemicals. It is also believed that 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% may act as an antioxidant, scavenging reactive oxygen species and protecting cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% have been studied in a variety of cell culture and animal models. In cell culture models, 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% has been found to inhibit the activity of certain enzymes involved in drug metabolism, as well as to reduce the expression of genes involved in cell signaling pathways. In animal models, 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% has been found to reduce oxidative stress and inflammation, as well as to reduce the risk of certain diseases, such as cancer.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. It is also non-toxic and non-mutagenic, making it safe to use in cell culture and animal models. However, 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% is not very soluble in water, which may limit its use in some experiments.

Future Directions

There are a number of potential future directions for research on 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95%. These include further study of its biochemical and physiological effects, as well as its potential use as an antioxidant, anti-inflammatory, and anti-cancer agent. Additionally, there is potential for further study of its mechanism of action and its potential use in drug development. Finally, further research on the synthesis of 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% and its potential for use in laboratory experiments may be beneficial.

Synthesis Methods

4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% can be synthesized through a variety of methods, including the reaction of 2-chloro-4-ethoxyphenol with nitrobenzene. This reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid, and a base, such as sodium hydroxide. The reaction yields 4-(2-Chloro-4-ethoxyphenyl)-2-nitrobenzoic acid, 95% as a white solid, which can then be isolated and purified using standard techniques.